Cas no 1233526-84-5 (7-bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline;hydrochloride)

• Product Name: 7-bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline;hydrochloride
• CAS No: 1233526-84-5
• MF: C₉H₁₀BrClFN
• MW: 266.53780412674
• CID: 5231370
• Update Time: 2026-03-07

7-bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride
• 7-bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline;hydrochloride
• Z2900189167
• 7-bromo-6-fluoro-1,2,3,4-tetrahydroisoquinolinehydrochloride
• Isoquinoline, 7-bromo-6-fluoro-1,2,3,4-tetrahydro-, hydrochloride (1:1)

• Inchi： 1S/C9H9BrFN.ClH/c10-8-3-7-5-12-2-1-6(7)4-9(8)11;/h3-4,12H,1-2,5H2;1H
• InChI Key： LBQAEXDXEDDFLV-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)CNCC2)F.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 165
• Topological Polar Surface Area: 12

Additional information on 7-bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline;hydrochloride

Introduction to 7-Bromo-6-Fluoro-1,2,3,4-Tetrahydroisoquinoline Hydrochloride (CAS No. 1233526-84-5)

7-Bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS No. 1233526-84-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydroisoquinolines, which are known for their diverse biological activities and potential therapeutic applications. The presence of bromine and fluorine substituents on the tetrahydroisoquinoline scaffold imparts unique chemical and pharmacological properties to this molecule.

The tetrahydroisoquinoline core is a privileged structure in medicinal chemistry due to its ability to modulate various biological targets. The introduction of bromine and fluorine atoms at specific positions on the ring system can significantly alter the physicochemical properties of the molecule, such as lipophilicity, solubility, and metabolic stability. These modifications are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of potential drug candidates.

Recent studies have highlighted the potential of 7-bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride in various therapeutic areas. One notable application is its use as a neuroprotective agent. Research has shown that this compound can effectively protect neurons from oxidative stress and apoptosis, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action involves the modulation of intracellular signaling pathways that regulate cell survival and death.

In addition to its neuroprotective effects, 7-bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride has also been investigated for its antiproliferative properties. Studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by inducing cell cycle arrest and promoting apoptosis. The exact molecular targets responsible for these effects are still under investigation, but preliminary data suggest that it may interact with key regulatory proteins involved in cell cycle progression and DNA repair.

The pharmacokinetic profile of 7-bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride has been extensively studied to optimize its therapeutic potential. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate intended for chronic administration.

To further enhance its therapeutic efficacy and reduce potential side effects, researchers are exploring various prodrug strategies for 7-bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride. Prodrugs are biologically inactive derivatives that are converted into the active drug in vivo through enzymatic or chemical processes. This approach can improve the solubility and stability of the compound while targeting specific tissues or organs where the drug is needed most.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride in human subjects. Early-phase trials have shown promising results in terms of tolerability and preliminary efficacy. However, more extensive studies are required to fully understand the long-term safety profile and optimal dosing regimens for different indications.

In conclusion, 7-bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS No. 1233526-84-5) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies will continue to elucidate its mechanisms of action and clinical utility in treating various diseases.